Cas no 2172041-00-6 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172041-00-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5834610
• PubChem ID: 165547046
• Update Time: 2025-05-22

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid
• 2172041-00-6
• EN300-1490372
• 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-17(13-24(29)28-12-11-18(15-28)25(30)31)14-27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： QWMMAHANNZUYEZ-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS: 2172041-00-6)

The compound 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS: 2172041-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine-3-carboxylic acid moiety makes it a versatile intermediate for peptide synthesis and a promising candidate for modulating biological targets.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for novel peptidomimetics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the solid-phase peptide synthesis (SPPS) of constrained peptides, which are known for their enhanced stability and bioavailability. The Fmoc group, in particular, was highlighted for its ability to facilitate efficient deprotection and coupling reactions, thereby streamlining the synthesis process.

In addition to its synthetic applications, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid has been investigated for its potential pharmacological properties. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain proteases, suggesting its potential as a scaffold for the development of protease inhibitors. These findings were further supported by molecular docking simulations, which revealed favorable interactions between the compound and the active sites of target enzymes.

Another area of interest is the compound's potential use in the development of prodrugs. Researchers have explored its ability to serve as a carrier for bioactive molecules, leveraging its stability and solubility properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful conjugation of this compound with a known anticancer agent, resulting in a prodrug with improved pharmacokinetic profiles. The study underscored the importance of the pyrrolidine-3-carboxylic acid moiety in enhancing the drug's cellular uptake and retention.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Issues such as scalability of synthesis, in vivo stability, and toxicity profiles need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration, positioning 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid as a valuable tool in the arsenal of medicinal chemists.

In conclusion, the recent studies on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS: 2172041-00-6) highlight its multifaceted potential in drug discovery and development. Its applications range from peptide synthesis to prodrug design, making it a compound of significant interest to researchers in the chemical biology and pharmaceutical industries. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in therapeutic applications.